Cas no 1779770-88-5 (2-(5,5-Difluoroazepan-4-yl)acetic acid)

• Product Name: 2-(5,5-Difluoroazepan-4-yl)acetic acid
• CAS No: 1779770-88-5
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6404433
• PubChem ID: 84772589
• Update Time: 2025-11-06

2-(5,5-Difluoroazepan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6266699
• 1779770-88-5
• 2-(5,5-difluoroazepan-4-yl)acetic acid
• 2-(5,5-Difluoroazepan-4-yl)acetic acid

• Inchi： 1S/C8H13F2NO2/c9-8(10)2-4-11-3-1-6(8)5-7(12)13/h6,11H,1-5H2,(H,12,13)
• InChI Key： CXPFAFDQLBAFHM-UHFFFAOYSA-N
• SMILES： FC1(CCNCCC1CC(=O)O)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(5,5-Difluoroazepan-4-yl)acetic acid

Professional Introduction to 2-(5,5-Difluoroazepan-4-yl)acetic Acid (CAS No. 1779770-88-5)

2-(5,5-Difluoroazepan-4-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1779770-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of azepane derivatives, featuring a unique structure that includes a fluorinated azepane ring system linked to an acetic acid moiety. The presence of fluorine atoms in the azepane ring introduces interesting electronic and steric properties, making this molecule a promising candidate for various applications in drug discovery and medicinal chemistry.

The structural motif of 2-(5,5-Difluoroazepan-4-yl)acetic acid is particularly noteworthy due to its potential biological activity. The combination of the azepane core, which is known for its stability and ability to mimic certain biological scaffolds, with the acetic acid group, which is a common pharmacophore in many drugs, creates a versatile platform for further chemical modifications. This compound has been studied for its potential role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on fluorinated heterocyclic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluorine atoms in 2-(5,5-Difluoroazepan-4-yl)acetic acid contribute to these advantages by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has made the compound an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 2-(5,5-Difluoroazepan-4-yl)acetic acid is its potential application in the development of small-molecule inhibitors. Studies have demonstrated that azepane derivatives can effectively interact with target proteins by occupying specific binding pockets. The fluorinated version of this compound may offer improved binding affinity and selectivity compared to its non-fluorinated counterparts. This has led to investigations into its efficacy as an inhibitor for various enzymes involved in inflammatory and metabolic diseases.

The acetic acid moiety in 2-(5,5-Difluoroazepan-4-yl)acetic acid also contributes to its pharmacological potential. Acetic acid derivatives are well-known for their ability to act as prostaglandin synthetase inhibitors, which are crucial in managing pain and inflammation. By incorporating this moiety into the azepane framework, researchers aim to develop compounds that can leverage both the structural stability of the azepane ring and the inhibitory properties of acetic acid.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding affinity and specificity of 2-(5,5-Difluoroazepan-4-yl)acetic acid towards various biological targets. These computational studies have identified key residues on target proteins that interact with the fluorinated azepane ring and the acetic acid group, providing valuable insights for structure-based drug design.

In vitro studies have begun to uncover the mechanistic aspects of how 2-(5,5-Difluoroazepan-4-yl)acetic acid exerts its effects. Initial experiments have shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX), which plays a pivotal role in inflammation. The fluorine atoms are believed to enhance interactions with key amino acid residues in the enzyme's active site, leading to increased inhibitory potency. Additionally, the acetic acid group may participate in hydrogen bonding interactions with other residues, further stabilizing the enzyme-inhibitor complex.

The potential therapeutic applications of 2-(5,5-Difluoroazepan-4-yl)acetic acid extend beyond inflammation management. Preliminary data suggest that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of azepane derivatives to cross the blood-brain barrier efficiently enhances their suitability for central nervous system (CNS) applications.

The synthesis of 2-(5,5-Difluoroazepan-4-yl)acetic acid presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to introduce the fluorine atoms at specific positions on the azepane ring while maintaining high yield and purity. Recent reports highlight innovative approaches using transition metal-catalyzed reactions and fluorous chemistry techniques to achieve these synthetic goals efficiently.

The growing interest in fluorinated azepane derivatives has also spurred efforts to develop scalable synthetic routes for producing these compounds on an industrial scale. Companies specializing in custom synthesis are increasingly offering services tailored to meet the needs of pharmaceutical researchers seeking novel scaffolds for drug development. The availability of high-quality starting materials and intermediates is crucial for advancing preclinical studies and eventually bringing new therapeutic agents based on compounds like 2-(5,5-Difluoroazepan-4-yl)acetic acid.

Ethical considerations are also important when developing new pharmaceuticals based on compounds like 2-(5,5-Difluoroazepan-4-yl)acetic acid. Ensuring that research is conducted responsibly and with appropriate regulatory oversight is essential for protecting both human health and environmental safety. Collaborative efforts between academia and industry are vital for fostering innovation while maintaining high ethical standards.

In conclusion, 2-(5,5-Difluoroazepan-4-yl)acetic acid (CAS No. 1779770-88-5) represents a promising area of research with significant potential in drug discovery and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in shaping future advancements in pharmaceutical chemistry.